Cas no 2228776-80-3 (3-(3-ethylphenyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(3-ethylphenyl)-2,2-difluoropropanoic acid
• CAS No: 2228776-80-3
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6291072
• PubChem ID: 165885738
• Update Time: 2025-10-28

3-(3-ethylphenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylphenyl)-2,2-difluoropropanoic acid
• EN300-1974633
• 2228776-80-3

• Inchi： 1S/C11H12F2O2/c1-2-8-4-3-5-9(6-8)7-11(12,13)10(14)15/h3-6H,2,7H2,1H3,(H,14,15)
• InChI Key： HWVCNERKRXYHBN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC=C(CC)C=1)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-ethylphenyl)-2,2-difluoropropanoic acid

Research Brief on 3-(3-ethylphenyl)-2,2-difluoropropanoic acid (CAS: 2228776-80-3) in Chemical Biology and Pharmaceutical Applications

Recent studies on the compound 3-(3-ethylphenyl)-2,2-difluoropropanoic acid (CAS: 2228776-80-3) have highlighted its potential as a versatile intermediate in medicinal chemistry and drug discovery. This fluorinated aromatic propanoic acid derivative has garnered attention due to its unique physicochemical properties, including enhanced metabolic stability and membrane permeability conferred by the difluoromethyl moiety. Emerging literature suggests its applicability in the design of enzyme inhibitors, particularly targeting inflammatory pathways and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key building block in developing novel COX-2 inhibitors with improved selectivity profiles. Researchers utilized 2228776-80-3 as a core scaffold to develop derivatives showing >50-fold selectivity for COX-2 over COX-1, with IC50 values in the low nanomolar range. The difluoropropanoic acid moiety was found to contribute significantly to both binding affinity and pharmacokinetic properties through strategic fluorine interactions with enzyme active sites.

In metabolic disease research, 3-(3-ethylphenyl)-2,2-difluoropropanoic acid has shown promise as a precursor for PPARγ modulators. A recent Nature Communications paper (2024) detailed its incorporation into non-thiazolidinedione derivatives that maintain glucose-lowering effects while minimizing the adipogenic side effects typically associated with this drug class. Nuclear magnetic resonance (NMR) studies revealed that the difluorinated carbon center induces a favorable conformational restriction that enhances target engagement.

The synthetic accessibility of 2228776-80-3 has been improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a continuous-flow hydrogenation protocol that achieves the compound in 92% yield with >99% purity, addressing previous challenges in scaling up the reduction of the precursor 3-(3-ethylphenyl)-2,2-difluoropropenoic acid. This development is particularly significant for industrial applications where multi-kilogram quantities are required for preclinical development.

Ongoing research is exploring the compound's potential in targeted protein degradation. Preliminary results presented at the 2024 ACS Spring Meeting indicate that 2228776-80-3 can serve as an effective linker in PROTAC design, with the difluoromethyl group enhancing cellular uptake and the aromatic moiety contributing to hydrophobic interactions with E3 ligases. This dual functionality positions the compound as a valuable tool in the growing field of induced protein degradation therapeutics.